Cas no 103962-07-8 (3-4-(difluoromethoxy)phenylprop-2-enoic acid)

3-4-(Difluoromethoxy)phenylprop-2-enoic acid is a fluorinated phenylpropenoic acid derivative characterized by its difluoromethoxy substituent, which enhances its electronic and steric properties. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The difluoromethoxy group improves metabolic stability and lipophilicity, making it valuable in drug design. Its α,β-unsaturated carboxylic acid moiety allows for further functionalization, enabling applications in cross-coupling reactions or as a Michael acceptor. The compound's structural features also suggest utility in agrochemical and material science research. Proper handling is advised due to its reactive functional groups.

3-4-(difluoromethoxy)phenylprop-2-enoic acid structure

103962-07-8 structure

Product Name:3-4-(difluoromethoxy)phenylprop-2-enoic acid

CAS No:103962-07-8

MF:C₁₀H₈F₂O₃

MW:214.165530204773

CID:1140041

PubChem ID:703938

Update Time:2025-06-09

3-4-(difluoromethoxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid
- AC1LDZIE
- AG-A-52255
- ACMC-20m6r3
- SureCN1569061
- CTK7B7302
- 3-(4-difluoromethoxy-phenyl)-acrylic acid
- CTK0G6693
- (E)-3-(4-(DIFLUOROMETHOXY)PHENYL)ACRYLIC ACID
- 2-Propenoic acid, 3-[4-(difluoromethoxy)phenyl]-
- 3-(4-difluoromethoxy-phenyl)acrylic acid
- 4-(Difluoromethoxy)cinnamic acid
- 3-4-(difluoromethoxy)phenylprop-2-enoic acid
- Z2312943210
- SR-01000240192
- MFCD01222822
- EN300-05280
- CFA84270
- OWLKYWTYLFJOGX-ZZXKWVIFSA-N
- (E)-3-[4-(difluoromethoxy)phenyl]prop-2-enoic acid
- HMS1587K03
- EN300-734285
- 103962-07-8
- SCHEMBL1569059
- G28975
- (2E)-3-[4-(DIFLUOROMETHOXY)PHENYL]PROP-2-ENOIC ACID
- SR-01000240192-1
- JS-4810
- 127842-70-0
- (2E)-3-[4-(difluoromethoxy)phenyl]acrylic acid
- A920566
- AKOS000263422
- MDL： MFCD01222822
- Inchi： 1S/C10H8F2O3/c11-10(12)15-8-4-1-7(2-5-8)3-6-9(13)14/h1-6,10H,(H,13,14)/b6-3+
- InChI Key： OWLKYWTYLFJOGX-ZZXKWVIFSA-N
- SMILES： FC(OC1C=CC(/C=C/C(=O)O)=CC=1)F

Computed Properties

Exact Mass: 214.04414
Monoisotopic Mass: 214.04415044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

3-4-(difluoromethoxy)phenylprop-2-enoic acid Pricemore >>

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